Cas no 109113-97-5 (6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine)

• Product Name: 6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• CAS No: 109113-97-5
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD07778347
• CID: 128296
• PubChem ID: 21793974
• Update Time: 2025-09-19

6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• 6-Chloro-2-(trifluoromethyl)-imidazo[1,2-b]pyridazine
• Imidazo[1,2-b]pyridazine,6-chloro-2-(trifluoromethyl)-
• 6-chloro-2-trifluoromethylimidazo<1,2-b>pyridazine
• IMIDAZO[1,2-B]PYRIDAZINE, 6-CHLORO-2-TRIFLUOROMETHYL-
• 109113-97-5
• 6-Chloro-2-trifluoromethylimidazo[1,2-b]pyridazine
• DTXSID70618176
• 6-Chloro-2-(trifluoroMethyl)- iMidazo[1,2-b]pyridazine
• FT-0733570
• D78610
• SCHEMBL1243656
• Imidazo[1,2-b]pyridazine,6-chloro-2-trifluoromethyl-
• AKOS022176039
• CS-0092823
• TS-03174
• DA-15724

• MDL： MFCD07778347
• Inchi： 1S/C7H3ClF3N3/c8-5-1-2-6-12-4(7(9,10)11)3-14(6)13-5/h1-3H
• InChI Key： ZHOJZGDFKSAMHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(F)(F)F)=CN2N=1

Computed Properties

• Exact Mass: 220.99700
• Monoisotopic Mass: 220.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.68
• Refractive Index: 1.59
• PSA: 30.19000
• LogP: 2.40150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives